Cas no 2137759-39-6 (5-chloro-2-methyl-7-(2-methylpropyl)-1,2,4triazolo1,5-apyridine)

• Product Name: 5-chloro-2-methyl-7-(2-methylpropyl)-1,2,4triazolo1,5-apyridine
• CAS No: 2137759-39-6
• MF: C₁₁H₁₄ClN₃
• MW: 223.701961040497
• CID: 6184056
• PubChem ID: 165473630
• Update Time: 2025-08-05

5-chloro-2-methyl-7-(2-methylpropyl)-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methyl-7-(2-methylpropyl)-1,2,4triazolo1,5-apyridine
• EN300-1104545
• 2137759-39-6
• 5-chloro-2-methyl-7-(2-methylpropyl)-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C11H14ClN3/c1-7(2)4-9-5-10(12)15-11(6-9)13-8(3)14-15/h5-7H,4H2,1-3H3
• InChI Key： GBYXZSHJAWDUHS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=NC(C)=NN21)CC(C)C

Computed Properties

• Exact Mass: 223.0876252g/mol
• Monoisotopic Mass: 223.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-chloro-2-methyl-7-(2-methylpropyl)-1,2,4triazolo1,5-apyridine

5-Chloro-2-Methyl-7-(2-Methylpropyl)-1,2,4-Triazolo[1,5-a]Pyridine: A Comprehensive Overview

The compound 5-chloro-2-methyl-7-(2-methylpropyl)-1,2,4-triazolo[1,5-a]pyridine, with the CAS number 2137759-39-6, is a fascinating molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazolopyridines, which are known for their versatile applications in drug design and material science. The structure of this molecule is characterized by a pyridine ring fused with a 1,2,4-triazole ring system. The substituents at positions 5 and 7 further enhance its chemical complexity and functional diversity.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, researchers have explored its role as a selective kinase inhibitor, which could be pivotal in the development of targeted cancer therapies. The chloro group at position 5 and the methyl group at position 2 contribute to its electronic properties, making it an attractive candidate for modulating enzyme activity. Additionally, the presence of a bulky isopropyl group at position 7 enhances its steric profile, which can be advantageous in designing drugs with improved bioavailability.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only streamlines the production process but also aligns with the growing trend toward sustainable chemical manufacturing.

The pharmacokinetic properties of this compound have been extensively studied in preclinical models. Results indicate that it exhibits favorable absorption profiles and moderate clearance rates, suggesting potential for oral administration in clinical settings. Furthermore, its metabolic stability has been evaluated using human liver microsomes, revealing limited susceptibility to major cytochrome P450 enzymes. These findings underscore its suitability as a lead compound for drug development programs targeting chronic diseases such as cancer and inflammatory disorders.

From an environmental perspective, the ecological impact of this compound has also been a topic of interest. Studies conducted under simulated environmental conditions demonstrate that it undergoes rapid degradation under UV light and microbial action. This indicates that its environmental footprint is relatively low compared to other synthetic organic compounds. Such data are crucial for regulatory compliance and ensuring eco-friendly practices in chemical production.

In conclusion, 5-chloro-2-methyl-7-(2-methylpropyl)-1,2,4-triazolo[1,5-a]pyridine represents a promising molecule with diverse applications across multiple disciplines. Its unique structural features and favorable pharmacokinetic properties make it an invaluable asset in contemporary drug discovery efforts. As research continues to unravel its full potential, this compound is poised to play a significant role in advancing both therapeutic innovation and sustainable chemical practices.